Endometriosis

Description

Endometriosis is a chronic gynecological condition where tissue similar to the lining inside the uterus (endometrium) grows outside the uterus. This ectopic endometrial tissue responds to hormonal changes, leading to inflammation, pain, and potential scarring. Common symptoms include chronic pelvic pain, dysmenorrhea, dyspareunia, and infertility. Diagnosis often involves imaging and laparoscopic confirmation. Management strategies range from pain medication and hormonal therapy to surgical intervention.